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Compound of Interest

Compound Name:
3-(Methylsulfonyl)-4-

morpholinobenzaldehyde

CAS No.: 1197193-23-9

Cat. No.: B598393

Get Quote

Introduction & Chemical Profile
3-(Methylsulfonyl)-4-morpholinobenzaldehyde is a pharmacophore building block combining

an electron-deficient aromatic ring with a solubilizing morpholine tail. Its accurate

characterization is pivotal because impurities at this stage (e.g., unreacted halides) can form

genotoxic byproducts in downstream API synthesis.

Physicochemical Properties (Predicted)
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Property Value / Characteristic Impact on Analysis

Molecular Formula MW = 269.32 g/mol .

Functional Groups Aldehyde, Sulfone, Morpholine

UV active (Aldehyde/Aryl);

Polar (Sulfone); Basic

(Morpholine).

pKa (Conj. Acid) ~2.5 - 3.5 (Estimated)

The morpholine nitrogen is

less basic than alkyl-

morpholines due to the

electron-withdrawing ortho-

sulfone and para-aldehyde

groups.

Solubility
Low in water; High in DMSO,

MeOH, ACN

Diluents must contain organic

solvent.

UV Max ~290–310 nm
Strong absorbance allows for

sensitive UV detection.

Primary Analytical Method: HPLC-UV/MS
Method Design Strategy (Expertise & Experience)
Challenge: The morpholine nitrogen, while less basic than typical amines, can still interact with

residual silanols on silica columns, causing peak tailing. Solution: Use a "Base-Deactivated"

(end-capped) C18 column and an acidic mobile phase. The acidity ensures the nitrogen is fully

protonated (cationic) or suppresses silanol ionization, while the sulfone group adds polarity,

requiring a gradient to elute the hydrophobic aromatic core.

Standard Operating Protocol (SOP)
Instrument: HPLC with PDA (Photodiode Array) or LC-MS. Column: Agilent Zorbax Eclipse Plus

C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent.

Mobile Phase:

Solvent A: 0.1% Formic Acid in Water (LC-MS compatible) or 10 mM Ammonium Formate

(pH 3.5).
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Solvent B: Acetonitrile (ACN).

Gradient Program:

Time (min) % Solvent B Flow Rate (mL/min) Phase

0.0 10 1.0 Equilibration

2.0 10 1.0
Isocratic hold (Polar

impurities)

15.0 90 1.0 Linear Gradient

18.0 90 1.0 Wash

18.1 10 1.0 Re-equilibration

| 23.0 | 10 | 1.0 | End |

Detection:

UV: 254 nm (Universal aromatic), 305 nm (Specific for conjugated aldehyde).

MS: ESI Positive Mode (Target Mass:

).

Sample Preparation:

Diluent: 50:50 Water:Acetonitrile.

Concentration: 0.5 mg/mL for assay; 1.0 mg/mL for impurity profiling.

Note: Aldehydes can oxidize to carboxylic acids in solution. Analyze within 4 hours of

preparation or store at 4°C.

System Suitability Criteria (Trustworthiness)
Tailing Factor (
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): NMT 1.5 (Ensures minimal secondary interactions).

Resolution (

): > 2.0 between Main Peak and nearest impurity (likely the des-morpholino precursor).

Precision: RSD < 1.0% for 6 replicate injections.

Impurity Profiling & Causality
Understanding the synthesis route allows us to predict and monitor specific impurities.

Synthesis Context: Typically synthesized via Nucleophilic Aromatic Substitution (

) of 4-Fluoro-3-(methylsulfonyl)benzaldehyde with Morpholine.

Key Impurities:

Impurity A (Starting Material): 4-Fluoro-3-(methylsulfonyl)benzaldehyde.

Retention: Elutes after the product (Loss of polar morpholine, presence of lipophilic F).

Control: Critical. Fluorine is hard to detect by UV if not conjugated, but here it is attached

to the ring.

Impurity B (Oxidation): 3-(Methylsulfonyl)-4-morpholinobenzoic acid.

Retention: Elutes earlier (Acidic/Polar).

Source: Air oxidation of the aldehyde.

Impurity C (Reagent): Morpholine.

Detection: No UV chromophore. Requires LC-MS (SIM mode) or GC.

Visualization: Analytical Logic Flow
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Crude Sample
3-(Methylsulfonyl)-4-morpholinobenzaldehyde
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(C18, Acidic MP)
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(DB-624 Column)

Volatiles
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(Coulometric)

Moisture

Assay & Purity
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Impurity A
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Late Eluter

Impurity B
(Benzoic Acid Deriv.)

Early Eluter

Residual Solvents
(Morpholine, MeOH) Water Content

Click to download full resolution via product page

Caption: Analytical workflow separating primary assay (HPLC) from residual solvent (GC) and

moisture (KF) analysis.

Identification Methods (Spectroscopy)
Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR.

Diagnostic Bands:

Aldehyde: Strong band at 1680–1700 cm⁻¹.

Sulfone: Two bands at 1300–1320 cm⁻¹ (asymmetric) and 1140–1160 cm⁻¹ (symmetric).

Morpholine: 1110 cm⁻¹.

Nuclear Magnetic Resonance (1H-NMR)
Solvent: DMSO-d6.

Key Signals:

Aldehyde Proton: Singlet at
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~10.0 ppm.

Aromatic Protons: 3 protons (ABX or similar pattern depending on substitution). The

proton ortho to the sulfone will be deshielded.

Morpholine Protons: Two multiplets (4H each) around

3.0–3.8 ppm.

Methylsulfonyl: Singlet (3H) at

~3.3–3.5 ppm.

Residual Solvent Protocol (GC-HS)
Morpholine (bp 129°C) is difficult to remove completely.

Column: DB-624 (30 m x 0.32 mm, 1.8 µm) or equivalent (Phase: 6% Cyanopropyl-phenyl).

Carrier Gas: Nitrogen or Helium at 1.5 mL/min. Oven Program:

40°C hold for 5 min.

Ramp 10°C/min to 240°C.

Hold 5 min.

Headspace Conditions:

Solvent: DMAc or DMSO.

Incubation: 90°C for 20 mins.

Why? High boiling point of morpholine requires higher incubation temperatures to drive it into

the headspace.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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